ethyl 1-(5-amino-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 1-(5-aminopyridin-2-yl)-3,5-dimethylpyrazole-4-carboxylate
• InChI: InChI=1S/C13H16N4O2/c1-4-19-13(18)12-8(2)16-17(9(12)3)11-6-5-10(14)7-15-11/h5-7H,4,14H2,1-3H3
• InChI Key: SQRUUIIZZJFBLT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1C)C2=NC=C(C=C2)N)C
• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol

Description

Ethyl 1-(5-amino-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate, also known as ethyl 5-amino-2-pyridinyl-3,5-dimethylpyrazole-4-carboxylate, is an organic compound that has a wide range of applications in organic synthesis and laboratory experiments. It is a white crystalline solid with a molecular formula of C9H13N3O2. The compound has a melting point of 140-142 °C, and it is soluble in water, ether and alcohols.

Scientific Research Applications

Synthesis and Chemical Properties

Facile Synthesis of Pyrazolo[3,4-b]pyridine Products

Ethyl 1-(5-amino-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate has been utilized in the synthesis of novel pyrazolo[3,4-b]pyridine products. This process involves the condensation of pyrazole-5-amine derivatives with activated carbonyl groups, offering a new pathway to N-fused heterocycles with good to excellent yields (Ghaedi et al., 2015).

Formation of Pyrazolo[3,4-b]pyridin-3-ones

It also facilitates the selective synthesis of partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones. This compound undergoes selective cyclocondensation with 1,3-dicarbonyl compounds to yield ethyl 3-oxo-1,2-dihydro-pyrazolo[3,4-b]pyridine-1-carboxylates, demonstrating its versatility in organic synthesis (Lebedˈ et al., 2012).

Biological and Medicinal Chemistry Applications

Antimicrobial and Anticancer Properties

Novel pyrazole derivatives, including those derived from ethyl 1-(5-amino-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate, have been synthesized and evaluated for their antimicrobial and anticancer activities. Among these, certain compounds have shown higher anticancer activity than the reference drug, doxorubicin, indicating the potential of ethyl 1-(5-amino-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate derivatives in therapeutic applications (Hafez et al., 2016).

Advanced Materials and Fluorescence Studies

Fluorescent Properties

Ethyl 1-(5-amino-2-pyridinyl)-3,5-dimethyl-1H-pyrazole-4-carboxylate has been used in the synthesis of trifluoromethylated pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones. Notably, one of the synthesized compounds exhibited novel fluorescent properties, which could be exploited as an attractive fluorophore for various scientific and technological applications (Wu et al., 2006).